Cas no 824394-54-9 (1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-)

1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]- structure
824394-54-9 structure
Product Name:1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-
CAS No:824394-54-9
MF:C16H12N4
MW:260.29328250885
CID:691874
PubChem ID:11345985
Update Time:2025-04-19

1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-
    • 2-[2-(1H-imidazol-2-yl)phenyl]-1H-benzimidazole
    • SCHEMBL13203396
    • DTXSID50463080
    • 824394-54-9
    • Inchi: 1S/C16H12N4/c1-2-6-12(11(5-1)15-17-9-10-18-15)16-19-13-7-3-4-8-14(13)20-16/h1-10H,(H,17,18)(H,19,20)
    • InChI Key: PCSGGIHZZMPECM-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2N=C1C1=CC=CC=C1C1=NC=CN1

Computed Properties

  • Exact Mass: 260.106196400g/mol
  • Monoisotopic Mass: 260.106196400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 57.4Ų
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.